Cas no 515848-04-1 (3-Bromo-5-methoxy-4-propoxybenzonitrile)
515848-04-1 structure
Product Name:3-Bromo-5-methoxy-4-propoxybenzonitrile
CAS No:515848-04-1
MF:C11H12BrNO2
MW:270.122482299805
MDL:MFCD02256505
CID:92926
PubChem ID:329818856
Update Time:2025-04-18
3-Bromo-5-methoxy-4-propoxybenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-5-methoxy-4-n-propoxybenzonitrile
- 3-BROMO-5-METHOXY-4-PROPOXYBENZONITRILE
- 3-bromo-5-methoxy-4-propoxybenzenecarbonitrile
- F3099-6744
- CS-0314741
- MFCD02256505
- DTXSID70364489
- 515848-04-1
- FT-0679447
- AKOS000273730
- AS-64330
- 3-Bromo-5-methoxy-4-propoxybenzonitrile, AldrichCPR
- Oprea1_238900
- ALBB-008942
- BBL013655
- STK408907
- 3-Bromo-5-methoxy-4-propoxybenzonitrile
-
- MDL： MFCD02256505
- Inchi： 1S/C11H12BrNO2/c1-3-4-15-11-9(12)5-8(7-13)6-10(11)14-2/h5-6H,3-4H2,1-2H3
- InChI Key： PLJGWERCISNRNX-UHFFFAOYSA-N
- SMILES： BrC1=CC(C#N)=CC(=C1OCCC)OC
Computed Properties
- Exact Mass: 269.00500
- Monoisotopic Mass: 269.005
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.2
- Topological Polar Surface Area: 42.2A^2
Experimental Properties
- Density: 1.41
- Boiling Point: 321.8°C at 760 mmHg
- Flash Point: 148.4°C
- Refractive Index: 1.552
- PSA: 42.25000
- LogP: 3.11818
- Solubility: Not determined
3-Bromo-5-methoxy-4-propoxybenzonitrile Security Information
- Hazardous Material transportation number：UN3439
- HazardClass：6.1
- PackingGroup：III
- Packing Group：III
- Safety Term：6.1
- Packing Group：III
- Hazard Level：6.1
3-Bromo-5-methoxy-4-propoxybenzonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3-Bromo-5-methoxy-4-propoxybenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019098884-1g |
3-Bromo-5-methoxy-4-propoxybenzonitrile |
515848-04-1 | 95% | 1g |
$156.42 | 2023-09-01 | |
| Alichem | A019098884-5g |
3-Bromo-5-methoxy-4-propoxybenzonitrile |
515848-04-1 | 95% | 5g |
$459.78 | 2023-09-01 | |
| TRC | B432695-10mg |
3-Bromo-5-methoxy-4-propoxybenzonitrile |
515848-04-1 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B432695-50mg |
3-Bromo-5-methoxy-4-propoxybenzonitrile |
515848-04-1 | 50mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B432695-100mg |
3-Bromo-5-methoxy-4-propoxybenzonitrile |
515848-04-1 | 100mg |
$ 80.00 | 2022-06-07 | ||
| abcr | AB176721-500 mg |
3-Bromo-5-methoxy-4-n-propoxybenzonitrile; . |
515848-04-1 | 500mg |
€272.40 | 2023-05-07 | ||
| abcr | AB176721-1 g |
3-Bromo-5-methoxy-4-n-propoxybenzonitrile; . |
515848-04-1 | 1g |
€322.50 | 2023-05-07 | ||
| abcr | AB176721-5 g |
3-Bromo-5-methoxy-4-n-propoxybenzonitrile; . |
515848-04-1 | 5g |
€907.00 | 2023-05-07 | ||
| eNovation Chemicals LLC | D765502-0.25g |
3-Bromo-5-methoxy-4-propoxybenzonitrile |
515848-04-1 | 99% | 0.25g |
$235 | 2023-09-01 | |
| OTAVAchemicals | 7018930021-50MG |
3-bromo-5-methoxy-4-propoxybenzonitrile |
515848-04-1 | 95% | 50MG |
$58 | 2023-07-08 |
3-Bromo-5-methoxy-4-propoxybenzonitrile Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
515848-04-1 (3-Bromo-5-methoxy-4-propoxybenzonitrile) Related Products
- 330462-57-2(3-Bromo-5-ethoxy-4-hydroxybenzonitrile)
- 495396-35-5(3-Bromo-4-ethoxy-5-methoxybenzonitrile)
- 781654-31-7(3-Bromo-4,5-dimethoxybenzonitrile)
- 52805-45-5(3-Bromo-4-hydroxy-5-methoxybenzonitrile)
- 515831-52-4(3-Bromo-5-ethoxy-4-methoxybenzonitrile)
- 515847-71-9(2-Bromo-4-cyano-6-methoxyphenyl Acetate)
- 93840-60-9(1,3-Bis(2’bromo-4’-cyano-phenoxy)propane)
- 514856-13-4(3-Bromo-4,5-diethoxybenzonitrile)
- 515848-62-1(3-Bromo-4-isopropoxy-5-methoxybenzonitrile)
- 208665-95-6(3-Bromo-4-isobutoxybenzonitrile)
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
Audited Supplier
CN Supplier
Bulk
SunaTech Inc.
Gold Member
Audited Supplier
CN Supplier
Reagent
